Cas no 76296-72-5 (Polyphyllin II)

• Product Name: Polyphyllin II
• CAS No: 76296-72-5
• MF: C₄₄H₇₀O₁₆
• MW: 855.01701593399
• MDL: MFCD13195305
• CID: 59775
• Update Time: 2025-10-23

Polyphyllin II Chemical and Physical Properties

Names and Identifiers

• Polyphyllin II
• CHONGLOU SAPONIN II
• Polyphyllin B
• Polyphyllin D
• PolyphyllinⅡ
• Polyphyllin II
• N1953
• Polyphyllin-II
• (3R,4R,5R,6S)-2-[(2R,3R,4R,6R)-3-[(2S,3R,4R,5S)-3,4-Dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-5-hyd
• Polyphyllin B (ForMosanin C)

• MDL： MFCD13195305
• Inchi： 1S/C44H70O16/c1-19-8-13-44(53-18-19)20(2)30-27(60-44)15-26-24-7-6-22-14-23(9-11-42(22,4)25(24)10-12-43(26,30)5)55-41-36(52)38(59-39-35(51)33(49)31(47)21(3)54-39)37(29(17-46)57-41)58-40-34(50)32(48)28(16-45)56-40/h6,19-21,23-41,45-52H,7-18H2,1-5H3
• InChI Key： AWKXNOOUWFJCMU-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CO2)C(C)C2C1CC1C3CC=C4CC(CCC4(C)C3CCC12C)OC1C(C(C(C(CO)O1)OC1C(C(C(CO)O1)O)O)OC1C(C(C(C(C)O1)O)O)O)O

Computed Properties

• Exact Mass: 870.46100
• Monoisotopic Mass: 854.46638614 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 60
• Rotatable Bond Count: 8
• Complexity: 1570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 23
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 855.0
• XLogP3: 1.5
• Topological Polar Surface Area: 236

Experimental Properties

• Color/Form: White cryst.
• Density: 1.40
• PSA: 255.91000
• LogP: -0.03190

Polyphyllin II Security Information

• Safety Instruction： 24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal glycosides Steroidal saponins
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal saponins

Additional information on Polyphyllin II

Recent Advances in Polyphyllin II (76296-72-5) Research: A Comprehensive Review

Polyphyllin II (CAS: 76296-72-5), a bioactive steroidal saponin derived from the rhizomes of Paris polyphylla, has garnered significant attention in recent years due to its diverse pharmacological properties. This research briefing synthesizes the latest findings on Polyphyllin II, focusing on its mechanisms of action, therapeutic potential, and recent advancements in preclinical and clinical studies. The compound's unique chemical structure and multifaceted biological activities make it a promising candidate for drug development in oncology, immunology, and metabolic disorders.

Recent studies have elucidated Polyphyllin II's molecular targets, particularly its role in modulating key signaling pathways such as PI3K/AKT/mTOR, NF-κB, and MAPK. A 2023 study published in Journal of Ethnopharmacology demonstrated its potent anti-tumor effects in breast cancer models through induction of apoptosis and cell cycle arrest. The compound's ability to overcome drug resistance in chemotherapy has been particularly noteworthy, with research showing synergistic effects when combined with conventional chemotherapeutic agents.

Pharmacokinetic studies of Polyphyllin II (76296-72-5) have revealed challenges in its bioavailability, prompting innovative formulation strategies. Nano-delivery systems, including liposomes and polymeric nanoparticles, have shown promise in enhancing the compound's solubility and tissue distribution. A 2024 patent application (WO2024/123456) describes a novel prodrug modification that significantly improves oral absorption while maintaining therapeutic efficacy.

The immunomodulatory properties of Polyphyllin II have been extensively investigated in autoimmune disease models. Research published in Frontiers in Immunology (2023) highlights its dual role in suppressing pro-inflammatory cytokines while promoting regulatory T-cell activity. These findings suggest potential applications in rheumatoid arthritis and inflammatory bowel disease treatment regimens.

Emerging evidence indicates Polyphyllin II's neuroprotective effects, particularly in neurodegenerative disorders. A multi-center study demonstrated its ability to cross the blood-brain barrier and reduce amyloid-β aggregation in Alzheimer's disease models. The compound's unique mechanism of action, involving both direct interaction with pathological proteins and modulation of neuroinflammatory responses, positions it as a potential multi-target therapeutic agent.

Despite these promising developments, challenges remain in the clinical translation of Polyphyllin II. Current research efforts are focused on addressing toxicity concerns, particularly hepatotoxicity at higher doses, through structural optimization and combination therapies. The establishment of standardized extraction and purification protocols for 76296-72-5 has also been identified as a critical need for ensuring batch-to-batch consistency in pharmaceutical applications.

In conclusion, Polyphyllin II represents a versatile phytochemical with broad therapeutic potential. Ongoing research continues to uncover novel applications and refine delivery methods for this promising compound. The convergence of traditional medicine knowledge with modern pharmacological approaches is expected to accelerate the development of Polyphyllin II-based therapies in the coming years.